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Compound of Interest

Compound Name: Inecalcitol

Cat. No.: B1671940 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Inecalcitol, a synthetic analog of the active form of vitamin D3, 1α,25-dihydroxyvitamin D3, is a

potent agonist of the Vitamin D Receptor (VDR).[1][2] It has demonstrated significant anti-

proliferative and pro-apoptotic activities in various cancer cell lines, making it a compound of

interest in oncological research.[3][4] Proper preparation of Inecalcitol stock solutions is critical

for obtaining accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of Inecalcitol stock solutions for in

vitro and in vivo studies.

Data Presentation

The following table summarizes the key quantitative data for Inecalcitol stock solution

preparation:
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Parameter Value Reference

Molecular Weight 400.59 g/mol

Solubility in DMSO 100 mg/mL (249.63 mM)

Recommended Solvents DMSO, Ethanol

Typical Stock Concentration 1-10 mM in DMSO N/A

Storage of Solid Compound
-20°C, protect from light,

stored under nitrogen

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light, stored

under nitrogen)

Typical In Vitro Working

Concentration
0.1 - 10 nM

VDR Binding Affinity (Kd) 0.53 nM

Experimental Protocols
Safety Precautions and Handling
Before handling Inecalcitol, it is crucial to review the Safety Data Sheet (SDS). As a potent

compound, appropriate personal protective equipment (PPE) should be worn at all times.

Engineering Controls: Work in a chemical fume hood to avoid inhalation of the powder.

Personal Protective Equipment:

Wear a lab coat, safety glasses, and nitrile gloves.

For handling larger quantities of the solid compound, consider respiratory protection.

Handling:

Avoid generating dust.
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Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Disposal: Dispose of waste according to institutional and local regulations.

Preparation of a 10 mM Inecalcitol Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Inecalcitol in dimethyl

sulfoxide (DMSO).

Materials:

Inecalcitol (solid powder)

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile, precision pipettes and tips

Procedure:

Equilibration: Allow the vial of solid Inecalcitol to equilibrate to room temperature for at least

30 minutes before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh out 1 mg of Inecalcitol powder using an

analytical balance.

Dissolution:

Add the weighed Inecalcitol to a sterile tube.

To prepare a 10 mM stock solution, calculate the required volume of DMSO:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
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Volume (L) = (0.001 g / 400.59 g/mol ) / 0.010 mol/L = 0.0002496 L

Volume (µL) = 249.6 µL

Add 249.6 µL of anhydrous, sterile DMSO to the tube containing the Inecalcitol powder.

Solubilization:

Vortex the solution thoroughly to ensure complete dissolution.

If necessary, sonicate the solution in a water bath for a few minutes to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

sterile, amber microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Protect the stock solutions from light.

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution needs to be further diluted

to the final working concentration in the cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Inecalcitol stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid issues with precipitation and to

ensure accurate final concentrations, it is good practice to perform an intermediate dilution in

cell culture medium. For example, dilute the 10 mM stock 1:1000 in culture medium to create

a 10 µM intermediate stock.

Final Dilution: Add the appropriate volume of the intermediate stock solution to the cell

culture medium to achieve the desired final concentration (e.g., in the nM range).
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Control: Prepare a vehicle control using the same final concentration of DMSO as in the

Inecalcitol-treated samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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